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Compound of Interest

Compound Name:
2-Methoxy-5-

methylbenzenesulfonamide

Cat. No.: B186859 Get Quote

Disclaimer: This document provides a summary of available information on "2-Methoxy-5-
methylbenzenesulfonamide." A comprehensive Material Safety Data Sheet (MSDS) with

detailed toxicological data for this specific compound (CAS 82020-49-3) is not readily available

in public databases. The information presented herein is aggregated from data on structurally

similar sulfonamide compounds and should be used as a preliminary guide only. Researchers

and drug development professionals must exercise extreme caution and conduct their own risk

assessments before handling this chemical.

Executive Summary
2-Methoxy-5-methylbenzenesulfonamide is a sulfonamide derivative. While specific data on

its safety, handling, and biological activity are limited, general principles for handling aromatic

sulfonamides should be strictly followed. This guide provides an overview of what can be

inferred from related compounds, emphasizing the need for caution due to the lack of specific

data.

Safety and Handling
Due to the absence of a specific MSDS for 2-Methoxy-5-methylbenzenesulfonamide, the

following precautions are based on general knowledge of sulfonamide compounds and data

from related molecules.
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Benzenesulfonamide derivatives can vary in their hazard profiles. Some related compounds

are known to cause skin and eye irritation.[1][2][3] Inhalation of dust may cause respiratory

tract irritation.[3] The toxicological properties of 2-Methoxy-5-methylbenzenesulfonamide
have not been thoroughly investigated.

General Hazard Statements for Related Sulfonamides:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3]

Recommended Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are essential.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat, long sleeves, and closed-toe shoes are

required. Ensure exposed skin is covered.

Respiratory Protection: If handling fine powders or there is a risk of aerosolization, a NIOSH-

approved respirator with a particulate filter is recommended.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure. Avoid generating dust. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Physicochemical Data
Specific experimental data for 2-Methoxy-5-methylbenzenesulfonamide is not available. The

following table contains computed data for related compounds.
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Property
2-Methoxy-5-(2-
oxopropyl)benzene
sulfonamide

N-
Methylbenzenesulf
onamide

5-Amino-2-
methylbenzenesulf
onamide

Molecular Formula C10H13NO4S C7H9NO2S C7H10N2O2S

Molecular Weight 243.28 g/mol [4] 171.22 g/mol 186.24 g/mol

Appearance Data Not Available Solid Solid

Melting Point Data Not Available 78-80 °C 168-171 °C

First Aid Measures
The following first aid measures are general recommendations for sulfonamide compounds and

should be adapted based on the specific exposure situation.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Biological Activity and Experimental Use
There is currently no available information in scientific literature or public databases regarding

the biological activity, signaling pathways, or specific experimental uses of 2-Methoxy-5-
methylbenzenesulfonamide. The broader class of sulfonamides is known to have a wide

range of biological activities, including antimicrobial and anticancer effects.[5] However, it is not

possible to extrapolate these general activities to this specific, uncharacterized compound.

Experimental Protocols
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No published experimental protocols specifically utilizing 2-Methoxy-5-
methylbenzenesulfonamide have been identified.

Visualizations
Due to the lack of information on signaling pathways or experimental workflows for 2-Methoxy-
5-methylbenzenesulfonamide, no diagrams can be generated.

Conclusion
The information available for 2-Methoxy-5-methylbenzenesulfonamide (CAS 82020-49-3) is

extremely limited. Researchers and drug development professionals are strongly advised to

treat this compound as a substance of unknown toxicity and to implement the highest safety

standards during handling and disposal. Further research is required to characterize its

physicochemical properties, toxicological profile, and biological activity before it can be safely

utilized in a research or development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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